Cas no 1001424-68-5 (1,4,5,6-Tetrahydroxy-7-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one)

• Product Name: 1,4,5,6-Tetrahydroxy-7-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one
• CAS No: 1001424-68-5
• MF: C₁₈H₁₆O₆
• MW: 328.316045761108
• CID: 97666
• PubChem ID: 71307363
• Update Time: 2024-11-04

1,4,5,6-Tetrahydroxy-7-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one Chemical and Physical Properties

Names and Identifiers

• 1,4,5,6-Tetrahydroxy-7-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one
• 1,4,5,6-Tetrahydroxy-7-prenylxanthone
• 1,4,5,6-Tetrahydroxy-7-(3-methyl-2-buten-1-yl)-9H-xanthen-9-one
• 9H-Xanthen-9-one,1,4,5,6-tetrahydroxy-7-(3-methyl-2-buten-1-yl)-
• 1,3,6,7-tetrahydroxy-8-prenylxanthone
• [ "" ]
• AKOS022184777
• B0005-189446
• BQB42468
• 1001424-68-5
• FS-10062
• CS-0016128
• A897570
• 9H-Xanthen-9-one, 1,4,5,6-tetrahydroxy-7-(3-methyl-2-buten-1-yl)-
• F92715
• 1,4,5,6-Tetrahydroxy-7-(3-methylbut-2-enyl)xanthone
• 1,4,5,6-tetrahydroxy-7-(3-methylbut-2-enyl)xanthen-9-one
• HY-N0986
• DA-59807
• 1,4,5,6-TETRAHYDROXY-7-(3-METHYLBUT-2-EN-1-YL)XANTHEN-9-ONE

• MDL： MFCD17214932
• Inchi： 1S/C18H16O6/c1-8(2)3-4-9-7-10-15(22)13-11(19)5-6-12(20)18(13)24-17(10)16(23)14(9)21/h3,5-7,19-21,23H,4H2,1-2H3
• InChI Key： FPOOJYQXDQYQKU-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=C(C=2C(C2C=C(C(=C(C1=2)O)O)C/C=C(\C)/C)=O)O)O

Computed Properties

• Exact Mass: 328.09500
• Monoisotopic Mass: 328.09468823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.5±0.1 g/cm3
• Boiling Point: 561.8±50.0 °C at 760 mmHg
• Flash Point: 207.4±23.6 °C
• PSA: 111.13000
• LogP: 3.27730
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

1,4,5,6-Tetrahydroxy-7-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone